Tert-butyl 2-(piperidin-4-yl)acetate
Overview
Description
Tert-butyl 2-(piperidin-4-yl)acetate is a chemical compound with the molecular formula C11H21NO2 . It can be used to prepare analogs to treat hypercholesteremia, hyperlipemia, and arteriosclerosis .
Synthesis Analysis
The synthesis of Tert-butyl 2-(piperidin-4-yl)acetate involves several steps . One method involves dissolving 2,4-dichloro-5-tert-butylpyrimidine in a suitable solvent (e.g. DMF, DMSO), adding piperidine and base to the reaction mixture, heating the reaction mixture to reflux for several hours, allowing the reaction mixture to cool and then filtering off any solids, concentrating the filtrate under reduced pressure, and purifying the crude product by column chromatography or recrystallization.Molecular Structure Analysis
The molecular structure of Tert-butyl 2-(piperidin-4-yl)acetate is represented by the InChI code1S/C11H21NO2/c1-11(2,3)14-10(13)8-9-4-6-12-7-5-9/h9,12H,4-8H2,1-3H3 . The molecular weight of the compound is 199.29 . Chemical Reactions Analysis
The chemical reactions involving Tert-butyl 2-(piperidin-4-yl)acetate are complex and can lead to various products depending on the conditions . For instance, hydrodefluorination might occur in some cases, which leads to an undesirable by-product without any fluorine substituents .Physical And Chemical Properties Analysis
Tert-butyl 2-(piperidin-4-yl)acetate has a density of 1.0±0.1 g/cm3, a boiling point of 259.0±13.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.5 mmHg at 25°C . The compound has a molar refractivity of 56.0±0.3 cm3, and its surface tension is 31.4±3.0 dyne/cm .Scientific Research Applications
Chemical Properties
“Tert-butyl 2-(piperidin-4-yl)acetate” has a molecular weight of 199.29 . It is a solid or semi-solid or lump or liquid substance . It should be stored in a dark place, sealed in dry, and stored in a freezer, under -20C .
Synthesis
This compound can be synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives . These include substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
Pharmacological Applications
Piperidine derivatives, including “Tert-butyl 2-(piperidin-4-yl)acetate”, are present in more than twenty classes of pharmaceuticals . They play a significant role in the pharmaceutical industry .
Biological Evaluation
The biological evaluation of potential drugs containing the piperidine moiety is an active area of research . This includes the study of their biological activity and pharmacological activity .
Antibacterial Agents
Arylurea derivatives of aryloxy (1-phenylpropyl) alicyclic diamines, which may include “Tert-butyl 2-(piperidin-4-yl)acetate”, have shown high antimicrobial activity . They have selectivity over mammalian cells and no hemolytic properties toward horse erythrocytes , making them potential candidates for the development of novel antibacterial agents .
Drug Design
Piperidine-containing compounds, including “Tert-butyl 2-(piperidin-4-yl)acetate”, represent one of the most important synthetic medicinal blocks for drug construction . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Safety and Hazards
Mechanism of Action
Mode of Action
It’s important to note that the mode of action can vary depending on the specific target and the biological context .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
These effects can be diverse and depend on a variety of factors, including the specific targets and pathways involved .
properties
IUPAC Name |
tert-butyl 2-piperidin-4-ylacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO2/c1-11(2,3)14-10(13)8-9-4-6-12-7-5-9/h9,12H,4-8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIAIZEPNWNXJBP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CC1CCNCC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00634662 |
Source
|
| Record name | tert-Butyl (piperidin-4-yl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00634662 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 2-(piperidin-4-yl)acetate | |
CAS RN |
180182-07-4 |
Source
|
| Record name | tert-Butyl (piperidin-4-yl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00634662 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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